molecular formula C12H10ClNO2 B8363448 methyl 4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

methyl 4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

Cat. No. B8363448
M. Wt: 235.66 g/mol
InChI Key: QPJPRYSFYGCGLH-UHFFFAOYSA-N
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Description

Methyl 4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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properties

Product Name

methyl 4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

Molecular Formula

C12H10ClNO2

Molecular Weight

235.66 g/mol

IUPAC Name

methyl 4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C12H10ClNO2/c1-16-12(15)11-6-9(7-14-11)8-2-4-10(13)5-3-8/h2-7,14H,1H3

InChI Key

QPJPRYSFYGCGLH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CN1)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a stirred DMF solution (40 mL) containing methyl 4-bromo-1H-pyrrole-2-carboxylate (1.0 g, 4.9 mmol), commercially available from Bionet, and Pd(Ph3)4 (195 mg, 0.17 mmol) was added Na2CO3 (1.3 g, 12.52 mmol) (dissolved in minimum amount water) and 4-chlorophenyl boronic acid (0.85 g, 5.43 mmol) under Ar. The mixture was degassed with Ar prior to stirring overnight at 110° C. After cooling the reaction to RT, it was diluted with 10 mL of water and 200 mL of EtOAc. The aqueous layer was extracted with EtOAc (3×20 mL). The organic layers were combined, dried over Na2SO4, and conc. in vacuo to yield a brown oil. The oil was purified by column chromatography (silica gel, 0%-15% gradient elution with EtOAc/hexanes) to yield 288 mg (25%) of product as white solid. MS (ESI) 236 (M+H)+.
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